Cas no 5913-13-3 ((R)-(-)-1-Cyclohexylethylamine)

(R)-(-)-1-Cyclohexylethylamine Properties

Names and Identifiers

• (R)-1-Cyclohexylethanamine
• (R)-(-)-alpha-Methylcyclohexanemethylamine
• (R)-(-)-1-Cyclohexylethylamine
• (R)-(?)-1-Cyclohexylethylamine
• (R)-α-cyclohexanemethylamine
• Cyclohexanemethanamine, α-methyl-, (R)-
• (R)-(-)-(1-Aminoethyl)cyclohexane
• (R)-alpha-Methylcyclohexanemethylamine
• (R)-1-cyclohexylethylamine
• (1R)-1-cyclohexylethylamine
• (1R)-1-cyclohexylethanamine
• (1R)-1-cyclohexylethan-1-amine
• XBWOPGDJMAJJDG-SSDOTTSWSA-N
• 1-Cyclohexyl-ethylamine
• 1-Cyclohexylethanamine #
• R-(-)-Cyclohexylethylamine
• (r)-1-cyclohexylethan-1-amine
• Cyclohexanemethanamine, .alpha.-methyl-, (R)-
• (R)-1-cyclohexyl-ethylamine
• (r)-1-cyclohexyl ethyl amine
• (1R)-1-cyclohexyl-ethylamine
• (1R)-
• CHEMBL19290
• (S)-(+)-(1-Aminoethyl)cyclohexane
• (R)-(-)-1-Cyclohexylethylamine, ChiPros(R), produced by BASF, 99%
• MFCD00043338
• (alphaR)-alpha-methylcyclohexanemethanamine
• (R)-(-)-1-Cyclohexylethylamine, purum, >=98.0% (sum of enantiomers, GC)
• CS-0136581
• (1R)-1-amino-1-cyclohexylethane
• (R)-(-)-1-Cyclohexylethylamine, 98%
• AS-41202
• BDBM50028631
• 5913-13-3
• A901072
• AM81440
• SCHEMBL56860
• (1R)-1-Cyclohexyl-1-ethylamine
• AKOS015840763
• AKOS006340927
• EN300-98887
• +Expand

• MDL： MFCD00043338
• InChIKey： XBWOPGDJMAJJDG-SSDOTTSWSA-N
• Inchi： 1S/C8H17N/c1-7(9)8-5-3-2-4-6-8/h7-8H,2-6,9H2,1H3/t7-/m1/s1
• SMILES： N([H])([H])[C@]([H])(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2935070

Computed Properties

• Exact Mass: 127.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.136
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.61420
• PSA: 26.02000
• Refractive Index: 1.463
• Water Partition Coefficient: Miscible with acetone, chloroform,dimethyl sulfoxide, ethanol, methanol, ether, petroleum ether and dichloromethane. Insoluble in water.
• Boiling Point: 177-178 °C(lit.)
• Melting Point: -15°C (estimate)
• Vapor Pressure: 1.2±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Specific Rotation: -3.8 º (neat)
• Optical Activity: [α]20/D −4°, neat
  [α]20/D -3.8±0.3°, neat
• Density: 0.866 g/mL at 20 °C(lit.)

(R)-(-)-1-Cyclohexylethylamine Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R21/22; R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2734
• Hazard Statement： H226-H302-H312-H314
• Warning Statement： P280-P305+P351+P338-P310
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：II
• Risk Phrases： 10-21/22-34
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：3-10-23

(R)-(-)-1-Cyclohexylethylamine Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%